2-Nitro-4-[(prop-2-yn-1-yl)sulfanyl]aniline

• CAS No.: 54029-51-5
• Molecular Formula: C9H8N2O2S
• Molecular Weight: 208.24 g/mol
• IUPAC Name: 2-nitro-4-prop-2-ynylsulfanylaniline
• InChI: InChI=1S/C9H8N2O2S/c1-2-5-14-7-3-4-8(10)9(6-7)11(12)13/h1,3-4,6H,5,10H2
• InChI Key: MEOYQHJOOWJIJS-UHFFFAOYSA-N
• Canonical SMILES: C#CCSC1=CC(=C(C=C1)N)[N+](=O)[O-]

Description

2-Nitro-4-[(prop-2-yn-1-yl)sulfanyl]aniline is a useful research compound. Its molecular formula is C9H8N2O2S and its molecular weight is 208.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5.85 G. of 1-amino-2-nitro-4-thiocyanatobenzene in 20 ml. dimethylformamide is treated, under nitrogen, with 1.14 g. sodium borohydride at 20°-30° C. After 1 1/2 hours 5 ml. of propargyl bromide is added. The mixture is stirred for three hours at 20°-30° C, then diluted with water. The product, a red solid, is isolated by extraction into chloroform yielding 1-amino-2-nitro-4-propargylthiobenzene.

Synthesis routes and methods II

Procedure details